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Compound of Interest

Compound Name: AMPSO sodium salt

Cat. No.: B566536

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of AMPSO sodium salt, a
versatile zwitterionic buffer. This document details its physicochemical properties, pricing for
research purposes, and established applications, with a focus on detailed experimental
protocols. The information herein is intended to support researchers, scientists, and drug

development professionals in leveraging the unique properties of AMPSO sodium salt in their
work.

Core Properties and Pricing

AMPSO sodium salt, chemically known as 3-([1,1-Dimethyl-2-hydroxyethyllamino)-2-
hydroxypropanesulfonic acid sodium salt, is a member of the "Good's buffers" series. It is
particularly valued for its ability to maintain a stable pH in the alkaline range. Its zwitterionic
nature, with both a sulfonic acid and an amino group, provides good buffering capacity with
minimal interference in many biochemical assays.[1]

Physicochemical Properties of AMPSO Sodium Salt
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Property Value Reference(s)
Chemical Formula C7H16NNaOsS [2]
Molecular Weight 249.26 g/mol [2]
pKa (25°C) 9.0 (Free acid) [3]
Useful pH Range 8.3-9.7 [3]
Appearance White crystalline powder [2]
Solubility in Water 0.33 g/mL [3]
CAS Number 102029-60-7 [2]

Price per Gram for Research Purposes

The price of AMPSO sodium salt for research purposes can vary depending on the supplier,
purity, and quantity purchased. The following table provides an estimated price per gram from
various suppliers. Please note that prices are subject to change and may not include shipping
and handling fees.

. ] Price Estimated Price per
Supplier Quantity
(USD/EURI/GBP) Gram

Carl ROTH 25¢g €70.85 €2.83
Sigma-Aldrich 100 £344.25 (List Price £3.44 (List Price
(A1911) J £459.00) £4.59)
SLS Ireland (A1911-

100 g €488.00 €4.88

100G)

Prices are based on data from December 2025 and should be used as an estimate. For current
pricing, please refer to the suppliers' websites.

Applications in Research and Drug Development
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AMPSO sodium salt is a versatile reagent with several key applications in research and drug
development.[2] Its primary function is as a biological buffer, but it also serves as a stabilizing
and solubilizing agent.[2]

» Biotechnology and Protein Science: It is widely used in protein electrophoresis and blotting,
particularly for the transfer of basic proteins.[1] It also acts as a stabilizing agent in protein
formulations, which is crucial in the development of therapeutic proteins.[2]

o Enzyme Assays: The alkaline buffering range of AMPSO makes it suitable for assays of
enzymes that are active at high pH, such as alkaline phosphatase.

o Capillary Electrophoresis: It can be used as a buffer component in capillary electrophoresis
for the separation of proteins and other biomolecules.

e Pharmaceutical Formulation: AMPSO sodium salt is used in the formulation of medications
to aid in the delivery of active ingredients and enhance their bioavailability.[2] Its
biocompatibility and low toxicity profile are advantageous in these applications.[2]

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing AMPSO sodium
salt.

Western Blotting with AMPSO-Based Transfer Buffer

AMPSO is highly effective in transfer buffers for Western blotting, especially for the efficient
transfer of strongly basic proteins from polyacrylamide gels to membranes like nitrocellulose or
PVDF.[1][4] Standard Tris-glycine transfer buffers, with a pH around 8.3, can be suboptimal for
proteins with high isoelectric points (pl), as these proteins may carry a net positive charge,
hindering their transfer. The higher pH maintained by AMPSO ensures these basic proteins
have a net negative charge, facilitating their migration out of the gel.[1]

Reagents:
e AMPSO (MW: 227.28 g/mol for free acid)

e Methanol
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o Deionized water

e Sodium Hydroxide (NaOH) for pH adjustment

Protocol:

» Weigh out 5.68 g of AMPSO and dissolve it in approximately 700 mL of deionized water.
e Add 200 mL of methanol to the solution.

o Adjust the pH of the solution to 9.0 by adding NaOH. Monitor the pH carefully with a
calibrated pH meter.

e Bring the final volume to 1 L with deionized water.

» Store the buffer at 4°C. It is recommended to use the buffer fresh for optimal performance.[1]

Preparation h
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Western Blot transfer workflow using AMPSO buffer.

Alkaline Phosphatase (ALP) Activity Assay

AMPSO buffer is suitable for measuring the activity of alkaline phosphatase, an enzyme with
optimal activity at an alkaline pH. The assay involves the conversion of p-nitrophenyl
phosphate (pNPP) to the yellow-colored p-nitrophenol (pNP), which can be measured
spectrophotometrically.
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Reagents:

AMPSO

p-Nitrophenyl phosphate (pNPP)

Deionized water

Hydrochloric acid (HCI) or Sodium Hydroxide (NaOH) for pH adjustment

Protocol:

Prepare a 1.5 M AMPSO stock solution by dissolving the appropriate amount of AMPSO in
deionized water.

Adjust the pH to 10.3 at 25°C using HCI or NaOH.

For the working assay buffer, dilute the stock solution to the desired final concentration (e.qg.,
as specified in a kit protocol).

Prepare a fresh solution of pNPP in the assay buffer before use. A typical concentration is 4
mg/mL.[5]

Pipette 0.5 mL of the AMPSO assay buffer containing pNPP into appropriate tubes (e.g., for
blank and test samples).

Equilibrate the tubes to 37°C.

Add 0.1 mL of water to the "Blank" tube.

Add 0.1 mL of the sample containing alkaline phosphatase (e.g., serum or cell lysate) to the
"Test" tube.

Incubate the reaction at 37°C for a defined period (e.g., 15 minutes).[5]

Stop the reaction by adding a stop solution, such as 0.05 N NaOH.[5]

Measure the absorbance of the "Test" sample against the "Blank" at 410 nm.
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e The ALP activity is proportional to the rate of increase in absorbance.
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Workflow for an alkaline phosphatase activity assay.

Capillary Zone Electrophoresis (CZE) of Proteins

AMPSO can be a component of the running buffer in CZE for the separation of proteins,
particularly when a high pH is required to ensure that most proteins have a net negative charge
and migrate towards the anode.

Materials:
o Capillary electrophoresis instrument
e Fused silica capillary

e AMPSO-containing running buffer (e.g., 50 mM AMPSO, pH 9.0)
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o Sample buffer (may be of lower ionic strength than the running buffer)

e Protein sample

Protocol:

o Capillary Conditioning: Before first use, and between runs, the capillary should be flushed
with appropriate solutions (e.g., 0.1 M NaOH, water, and then the running buffer) to ensure a
consistent electroosmotic flow.

o Sample Preparation: Dissolve or dilute the protein sample in the sample buffer. Centrifuge
the sample to remove any particulates.

o Electrophoresis:

o Fill the capillary and buffer reservoirs with the AMPSO running buffer.

o Inject the sample into the capillary (e.g., by pressure or electrokinetic injection).

o Apply a high voltage (e.g., 10-30 kV) to initiate the separation.

o Monitor the separation using a suitable detector (e.g., UV-Vis at 214 nm).

o Data Analysis: Analyze the resulting electropherogram to determine the migration times and
peak areas of the separated proteins.

Setup Execution Analysis

Capillary Fill Capillary & Reservoirs Sample Apply High Voltage UV-Vis Data Analysis
Conditioning with AMPSO Buffer Injection & Separate Proteins Detection (Electropherogram)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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